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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No. B146008

This guide provides comprehensive information on the chemical properties, synthesis, and
handling of 3-Bromohexane, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identifiers

e |IUPAC Name: 3-bromohexane[1]

« InChIKey: I0ZOJWNUKLCDML-UHFFFAOY SA-N[1][2][3]

For the stereospecific forms:

e (3S)-3-bromohexane IUPAC Name: (3S)-3-bromohexane[4]

« (3S)-3-bromohexane InChiKey: I0ZOJWNUKLCDML-LURJTMIESA-N[4]

Physicochemical Properties

The following table summarizes the key quantitative data for 3-Bromohexane.
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Property

Value

Molecular Formula

CeH13Br

Molecular Weight 165.07 g/mol [1]

Appearance Colorless to light orange/yellow clear liquid[5][6]
Boiling Point 144-146 °C[7]

Melting Point -44.22 °C (estimate)[7]

Density 1.17 g/lem3[7]

Refractive Index 1.4460[7]

Flash Point 46 °C[7]

Vapor Pressure

6.5 £ 0.3 mmHg at 25°C (Predicted)[7]

Water Solubility

Insoluble[6][8]

Solubility

Soluble in organic solvents like ethanol and
diethyl ether[6]

Synthesis of 3-Bromohexane

A common method for the synthesis of 3-Bromohexane is through the electrophilic addition of

hydrogen bromide (HBr) to 3-hexene.[5][9]

Synthesis of 3-Bromohexane

3-Hexene

Hydrogen Bromide (HBr)

Electrophilic Addition

3-Bromohexane
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Caption: Synthesis of 3-Bromohexane from 3-hexene and HBr.
This protocol is adapted from established procedures for the hydrobromination of alkenes.[10]
Materials:
e 3-Hexene
e 48% aqueous Hydrogen Bromide (HBr)
o Phase-transfer catalyst (e.g., tricaprylmethylammonium chloride)
e Hexane
e 10% Sodium Bicarbonate (NaHCOs3) solution
¢ Anhydrous Sodium Sulfate (Na2S0a4)
e 5 mL conical vial with spin vane
o Water-jacketed condenser
e Magnetic stirrer with heating
o Pasteur pipettes
o Separatory funnel (or equivalent for extraction)
« Distillation apparatus (e.g., Hickman still)
Procedure:

e In a5 mL conical vial containing a spin vane, combine 3-hexene, 2 mL of 48% aqueous HBr,
and a catalytic amount (approx. 150 mg) of the phase-transfer catalyst.

o Attach a water-jacketed condenser and reflux the mixture with vigorous magnetic stirring for
2 hours.
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 After reflux, allow the reaction mixture to cool to room temperature.
e Add 1 mL of hexane and transfer the mixture to a separatory funnel.
o Separate the lower aqueous layer.

e Wash the organic layer with 2 mL of 10% NaHCOs solution to neutralize any remaining acid.
Check the aqueous wash with pH paper to ensure it is basic. Repeat if necessary.

o Dry the organic layer over anhydrous Na2SOa4 until the liquid is clear.

» Carefully transfer the dried organic solution to a clean distillation apparatus.
« Distill the product, collecting the fraction boiling around 144-146 °C.

o Weigh the purified product to determine the yield.

Chemical Reactivity and Applications

3-Bromohexane serves as a valuable intermediate in organic synthesis, primarily as an
alkylating agent. Its reactivity is dominated by the carbon-bromine bond, allowing it to
participate in nucleophilic substitution and elimination reactions.[11]
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Reactivity of 3-Bromohexane
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Caption: Role of 3-Bromohexane as a chemical intermediate.

Spectroscopic Data

Spectroscopic data for 3-Bromohexane is available in various databases. Key techniques for
its characterization include:

 Infrared (IR) Spectroscopy: Data is available from the NIST Chemistry WebBook.[3][12]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR data are
available.[2][7]

o Mass Spectrometry: Electron ionization mass spectra can be found in the NIST database.
[12][13]

Safety and Handling

Hazard Identification:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b146008?utm_src=pdf-body-img
https://www.benchchem.com/product/b146008?utm_src=pdf-body
https://www.benchchem.com/product/b146008?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C3377875&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3377875&Units=SI&Mask=6AF
https://www.chemicalbook.com/SpectrumEN_3377-87-5_13CNMR.htm
https://www.guidechem.com/dictionary/en/3377-87-5.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3377875&Units=SI&Mask=6AF
https://webbook.nist.gov/cgi/inchi?ID=C3377875&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e GHS Classification: Flammable liquid (Category 3), Acute toxicity, oral (Category 4), and may
cause long-lasting harmful effects to aquatic life.[1]

» Signal Word: Warning[1]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[6][14]

Use in a well-ventilated area.[15]

Wear protective gloves, clothing, and eye/face protection.[15]

Avoid release to the environment.[6]

Store in a tightly closed container in a cool, well-ventilated place.[6][14]

In case of exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse skin with water.[14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[15]

Ingestion: Rinse mouth and seek medical attention if you feel unwell.[6]

Inhalation: Move the person to fresh air.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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